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Introduction

Remikiren is a potent and highly specific, orally active inhibitor of the enzyme renin.[1][2] It
was developed for the potential treatment of hypertension.[3][4] As a renin inhibitor, Remikiren
directly targets the rate-limiting step of the Renin-Angiotensin-Aldosterone System (RAAS), a
critical pathway in the regulation of blood pressure and fluid balance.[5][6] This document
provides a detailed technical guide on the chemical structure and physicochemical properties
of Remikiren.

Chemical Structure

Remikiren is a complex synthetic molecule. Its systematic IUPAC name is (2S)-2-[(2R)-2-
benzyl-3-(2-methylpropane-2-sulfonyl)propanamido]-N-[(2R,3S,4R)-1-cyclohexyl-4-cyclopropyl-
3,4-dihydroxybutan-2-yl]-3-(1H-imidazol-4-yl)propanamide.[7] The chemical formula for
Remikiren is C33H50N406S, and it has a molecular weight of approximately 630.84 g/mol .[8]

Below is a two-dimensional representation of the chemical structure of Remikiren, generated
using the DOT language.

Caption: 2D Chemical Structure of Remikiren

Physicochemical Properties
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A summary of the key physicochemical properties of Remikiren is presented in the table
below. These parameters are crucial for understanding the drug's behavior in biological
systems, including its absorption, distribution, metabolism, and excretion (ADME) profile.

Property Value Source
Molecular Formula C33H50N406S [9][10]
Molecular Weight 630.84 g/mol [8][10]
Melting Point 349.84 °C (predicted) [11]
Boiling Point 970.2 °C (predicted) [11]
Water Solubility 0.0213 mg/mL (predicted) [7]
logP 3.9 (experimental) [9]
2.42 (predicted) [7]

2.37 (predicted) [7]

pKa (Strongest Acidic) 12.32 (predicted) [7]
pKa (Strongest Basic) 6.74 (predicted) [7]
Caco-2 Permeability -6.13 (experimental) [9]
Hydrogen Bond Donors 5 [7]
Hydrogen Bond Acceptors 10 [12]
Rotatable Bonds 16 [71[12]

Topological Polar Surface Area

(TPSA) 161.48 A2 [71[12]

Experimental Protocols

The determination of physicochemical properties is fundamental in drug discovery and
development. While specific, detailed experimental protocols for every cited value for
Remikiren are not publicly available, this section outlines the general methodologies employed
for determining the key parameters listed above.
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Water Solubility Determination (Shake-Flask Method)

The shake-flask method is a common technique for determining the thermodynamic solubility of
a compound.[13][14]
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Caption: General workflow for the shake-flask solubility assay.

logP Determination (Shake-Flask Method)

The partition coefficient (logP) is a measure of a compound's lipophilicity and is typically
determined by the shake-flask method using an n-octanol/water system.[15][16]
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Caption: General workflow for logP determination.

pKa Determination (Potentiometric Titration)

The acid dissociation constant (pKa) can be determined by potentiometric titration, which
involves monitoring pH changes upon the addition of an acid or base.[1][17]
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Caption: General workflow for pKa determination via potentiometric titration.

Caco-2 Permeability Assay

The Caco-2 permeability assay is an in vitro model used to predict human intestinal absorption
of drugs.[10][11]
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Caption: General workflow for the Caco-2 permeability assay.

Mechanism of Action: Inhibition of the Renin-
Angiotensin-Aldosterone System (RAAS)

Remikiren exerts its pharmacological effect by directly inhibiting renin, the enzyme that
catalyzes the first and rate-limiting step in the RAAS cascade.[5][6] This system plays a crucial
role in regulating blood pressure. By blocking renin, Remikiren prevents the conversion of
angiotensinogen to angiotensin I, thereby reducing the downstream production of angiotensin
II, a potent vasoconstrictor.[8][18]
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The following diagram illustrates the RAAS pathway and the point of inhibition by Remikiren.
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Caption: The Renin-Angiotensin-Aldosterone System and the inhibitory action of Remikiren.

Conclusion

Remikiren is a well-characterized renin inhibitor with a complex chemical structure and defined
physicochemical properties that influence its biological activity. Understanding these core
attributes is essential for researchers and professionals involved in the development of
antihypertensive therapies and the study of the Renin-Angiotensin-Aldosterone System. The
data and methodologies presented in this guide provide a foundational understanding of
Remikiren for further research and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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